methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]acetyl]amino]benzoate
• InChI: InChI=1S/C22H25ClN2O5S/c1-30-22(27)16-7-11-18(12-8-16)24-21(26)15-25(19-5-3-2-4-6-19)31(28,29)20-13-9-17(23)10-14-20/h7-14,19H,2-6,15H2,1H3,(H,24,26)
• InChI Key: AUSGFGWOAMOSMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H25ClN2O5S
• Molecular Weight: 465.0 g/mol

Description

Methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of sulfonamide-based drugs and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting the activity of COX-2, this compound reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been reported to reduce the levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β) in animal models of inflammation. It has also been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, indicating its potential antioxidant effects. Additionally, this compound has been reported to have a neuroprotective effect by reducing the levels of glutamate, which is a neurotransmitter that is involved in excitotoxicity.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate in lab experiments is its ability to inhibit the activity of COX-2 enzyme, which makes it a useful tool for studying the role of COX-2 in various physiological processes. Additionally, this compound has been shown to have low toxicity and good bioavailability, making it a suitable candidate for in vivo studies. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate. One potential direction is to study its potential use in cancer therapy, as it has been shown to inhibit tumor growth and angiogenesis. Another direction is to investigate its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as it has been shown to have neuroprotective effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in other physiological processes.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, physiological effects, and potential use in various diseases. While there are limitations to its use in lab experiments, its advantages and potential future directions make it a promising candidate for further research.

Scientific Research Applications

Methyl 4-({N-[(4-chlorophenyl)sulfonyl]-N-cyclohexylglycyl}amino)benzoate has been studied extensively for its potential therapeutic applications. This compound has been reported to have anti-inflammatory, analgesic, and antinociceptive effects in various animal models. It has also been shown to have potential neuroprotective effects in ischemic stroke models. Additionally, this compound has been studied for its potential use in cancer therapy due to its ability to inhibit tumor growth and angiogenesis.